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Compound of Interest

Compound Name:
2,3,3-trimethyl-3H-indole-5-

sulfonic acid

Cat. No.: B154403 Get Quote

In-Depth Technical Guide: 2,3,3-trimethyl-3H-
indole-5-sulfonic acid
This technical guide provides a comprehensive overview of 2,3,3-trimethyl-3H-indole-5-
sulfonic acid, a key intermediate in the synthesis of fluorescent dyes. The guide is intended

for researchers, scientists, and professionals in the field of drug development and bio-imaging,

detailing its molecular characteristics, synthesis, and application in the generation of cyanine

dyes for biological research.

Molecular Structure and Properties
2,3,3-trimethyl-3H-indole-5-sulfonic acid is a heterocyclic organic compound featuring a

sulfonated indolenine core.[1] The presence of the sulfonic acid group significantly enhances its

water solubility, a critical property for its use in biological and aqueous systems.[1][2] The core

structure is a bicyclic system composed of a benzene ring fused to a pyrrole ring, with methyl

groups at the C2 and C3 positions and a sulfonic acid substituent at the C5 position.

The molecular structure can be represented by the SMILES string:

O=S(C1=CC2=C(C=C1)N=C(C)C2(C)C)(O)=O.
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The key quantitative properties of 2,3,3-trimethyl-3H-indole-5-sulfonic acid are summarized

in the table below.

Property Value

Molecular Formula C₁₁H₁₃NO₃S

Molecular Weight 239.29 g/mol

CAS Number 132557-72-3

Physical Form Pink solid

Topological Polar Surface Area 75.1 Å²

Experimental Protocols
This section details the synthesis of 2,3,3-trimethyl-3H-indole-5-sulfonic acid and its

subsequent use as a precursor in the synthesis of a water-soluble pentamethine indocyanine

dye (a sulfo-Cy5 derivative).

Synthesis of 2,3,3-trimethyl-3H-indole-5-sulfonic acid
This protocol is based on the Fischer indole synthesis.

Materials:

4-Hydrazinobenzenesulfonic acid

3-Methyl-2-butanone

Acetic acid

Procedure:

To a flask equipped with a magnetic stirrer and a reflux condenser, add acetic acid (5 mL), 3-

methyl-2-butanone (1.67 mL), and 4-hydrazinobenzenesulfonic acid (1 g).[2]

Heat the mixture to reflux for three hours.[2]
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Cool the reaction mixture until a pink solid precipitates.[2]

Collect the precipitated product by filtration. The resulting compound is 2,3,3-trimethyl-3H-
indole-5-sulfonic acid.[2]

Synthesis of a Water-Soluble Pentamethine Indocyanine
Dye
This protocol describes the synthesis of a sulfo-Cy5 carboxylic acid, a fluorescent dye, using

the potassium salt of 2,3,3-trimethyl-3H-indole-5-sulfonic acid as a key intermediate.

Step 1: Preparation of Potassium 2,3,3-trimethyl-3H-indole-5-sulfonate

Dissolve 4-hydrazinobenzenesulfonic acid hemihydrate (25 g, 127 mmol) and 3-methyl-2-

butanone (40 mL, 371 mmol) in acetic acid (75 mL).[3][4]

Heat the mixture to reflux for 3 hours.[3][4]

Cool the solution to 4 °C and collect the precipitate by filtration.[3][4]

Dissolve the residue in methanol and precipitate the potassium salt by adding a saturated

solution of potassium hydroxide in 2-propanol.[3][4]

Collect the product by filtration, wash with 2-propanol and diethyl ether, and dry in vacuo to

obtain the purple solid of Potassium 2,3,3-trimethyl-3H-indole-5-sulfonate.[3][4]

Step 2: Preparation of Sulfonated Indolium Salts

1,2,3,3-Tetramethyl-3H-indolium-5-sulfonate iodide: Suspend the potassium salt from Step 1

(4 g, 14.4 mmol) in iodomethane (15 mL) and stir at 40 °C for 6 hours. Collect the precipitate

by filtration and wash with acetone.[3][4]

1-(5-Carboxypentyl)-2,3,3-trimethyl-3H-indolium-5-sulfonate bromide: Mix the potassium salt

from Step 1 (4 g, 14.4 mmol) with 6-bromohexanoic acid (3.25 g, 16.7 mmol) in

chlorobenzene (35 mL) and heat at 110 °C for 12 hours. After cooling, decant the

chlorobenzene, and triturate the residue with 2-propanol, followed by filtration and washing.

[3][4]
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Step 3: Synthesis of Sulfo-Cy5 Carboxylic Acid

Stir a solution of 1-(5-carboxypentyl)-2,3,3-trimethyl-3H-indolium-5-sulfonate bromide (200

mg, 0.56 mmol) and malonaldehyde dianilide hydrochloride (176 mg, 0.68 mmol) in acetic

anhydride (1.5 mL) at 120 °C for 30 minutes.[4]

Cool the reaction mixture to room temperature.[4]

Add a solution of 1,2,3,3-tetramethyl-3H-indolium-5-sulfonate iodide (199 mg, 0.79 mmol) in

pyridine (1.5 mL).[4]

Stir the reaction mixture at room temperature in the dark for 24 hours to yield the sulfo-Cy5

carboxylic acid.[4]

Application Workflow: From Synthesis to Bio-
imaging
2,3,3-trimethyl-3H-indole-5-sulfonic acid is not typically directly involved in signaling

pathways. Instead, it serves as a crucial building block for fluorescent probes, like cyanine

dyes, which are then used to study various biological processes, including cellular signaling.[5]

[6] The following diagram illustrates the general workflow from the synthesis of the precursor to

the application of the derived cyanine dye in fluorescence microscopy.
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Synthesis of 2,3,3-trimethyl-3H-indole-5-sulfonic acid
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Workflow from precursor synthesis to bio-imaging application.

The workflow begins with the synthesis of 2,3,3-trimethyl-3H-indole-5-sulfonic acid, which is

then used to create a more complex cyanine dye. This dye can be conjugated to a biomolecule,
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such as an antibody, to create a specific fluorescent probe. This probe is then used in

applications like fluorescence microscopy to visualize and study specific targets within cells,

thereby providing insights into their function and associated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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